![molecular formula C10H16O3S B6173693 ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate CAS No. 2648957-06-4](/img/no-structure.png)
ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
Overview
Description
Ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate (EMOTC) is an organic compound that belongs to the class of thiazolidinones. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. Its molecular formula is C9H12NO3S and its molecular weight is 216.26 g/mol. EMOTC has a variety of applications in scientific research, including as a reagent in organic synthesis, as a catalyst in biochemical and physiological studies, and as a potential therapeutic agent.
Scientific Research Applications
Ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate has a variety of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemical and physiological studies, and as a potential therapeutic agent. It has also been used in the synthesis of other thiazolidinone derivatives, such as ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylic acid and ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxamide.
Mechanism of Action
Ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is believed to act as a pro-drug, which means it is converted into an active form in the body. This active form is believed to interact with a variety of enzymes and receptors in the body, resulting in a variety of biochemical and physiological effects. The exact mechanism of action is not yet fully understood.
Biochemical and Physiological Effects
ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and to reduce the levels of inflammatory markers in the blood. It has also been found to have an anti-apoptotic effect, which means it can protect cells from undergoing apoptosis (programmed cell death). Additionally, it has been found to have a neuroprotective effect, which means it can protect neurons from damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate in lab experiments is its low cost and availability. It can be easily synthesized and is widely available in the market. Additionally, it is relatively stable and can be stored for extended periods of time.
However, there are some limitations to using ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate in lab experiments. It is a relatively new compound and its mechanism of action is not yet fully understood. Additionally, its solubility in water is low, which can make it difficult to use in experiments that require high concentrations of the compound.
Future Directions
There are a number of potential future directions for research involving ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate. These include further exploration of its mechanism of action and its biochemical and physiological effects; further exploration of its potential therapeutic applications; and further exploration of its potential uses in organic synthesis. Additionally, further research into its solubility in water and other solvents could lead to improved methods for using it in lab experiments. Finally, further research into its stability and storage conditions could lead to improved methods for storing and using the compound.
Synthesis Methods
Ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate can be synthesized through a number of methods. One method involves the reaction of ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate (ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate) with an aqueous solution of sodium hydroxide. The reaction is carried out at room temperature and is complete within 1-2 hours. The reaction yields a white solid product which is then recrystallized from aqueous ethanol to give pure ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate involves the reaction of 2-methyl-1,3-oxathiolane with ethyl 2-bromoacetate, followed by cyclization with sodium ethoxide and dehydration with phosphorus pentoxide.", "Starting Materials": [ "2-methyl-1,3-oxathiolane", "ethyl 2-bromoacetate", "sodium ethoxide", "phosphorus pentoxide" ], "Reaction": [ "Step 1: 2-methyl-1,3-oxathiolane is reacted with ethyl 2-bromoacetate in the presence of a base such as sodium ethoxide to form ethyl 8-methyl-2-oxa-6-thia-1-azaspiro[4.5]decane-7-carboxylate.", "Step 2: The intermediate is cyclized with sodium ethoxide to form ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate.", "Step 3: The final step involves dehydration of the intermediate with phosphorus pentoxide to yield the desired product, ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate." ] } | |
CAS RN |
2648957-06-4 |
Product Name |
ethyl 8-methyl-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate |
Molecular Formula |
C10H16O3S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
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